2-(Benzo[d][1,3]dioxole-5-carboxamido)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-(1,3-benzodioxole-5-carbonylamino)-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C19H21N3O4S.ClH/c1-2-6-22-7-5-12-15(9-22)27-19(16(12)17(20)23)21-18(24)11-3-4-13-14(8-11)26-10-25-13;/h3-4,8H,2,5-7,9-10H2,1H3,(H2,20,23)(H,21,24);1H
• InChI Key: YJPKPXZKNVVCTM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC4=C(C=C3)OCO4.Cl
• Molecular Formula: C19H22ClN3O4S
• Molecular Weight: 423.9 g/mol
• CAS No.: 1329885-64-4

Description

2-(Benzo[d][1,3]dioxole-5-carboxamido)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H22ClN3O4S and its molecular weight is 423.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Carboxamides as Antipsychotic Agents

Heterocyclic analogues, including pyridine- and thiophene-carboxamides, have been synthesized and evaluated for their potential as antipsychotic agents. These compounds were assessed for their ability to bind to dopamine D2, serotonin 5-HT2, and 5-HT1a receptors, and for their effectiveness in vivo by antagonizing the apomorphine-induced climbing response in mice. Notably, two derivatives demonstrated potent in vivo activities comparable to known antipsychotics, with reduced extrapyramidal side effects, indicating their potential as backup compounds for further evaluation (Norman et al., 1996).

Synthesis of Pyridothieno[3,2-d]pyrimidines and Related Fused Systems

Research on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[1,6-a]benzimidazoles, and related fused systems has been conducted to explore their chemical properties and potential applications. These compounds serve as synthons for further development of pyridothienopyrimidines and pyridothienopyrimidobenzimidazoles, highlighting the versatility of these heterocyclic frameworks in medicinal chemistry (Bakhite et al., 2005).

Development of Anti-Inflammatory and Analgesic Agents

A study focused on synthesizing novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These compounds were evaluated as cyclooxygenase-1/2 (COX-1/COX-2) inhibitors, with some showing high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity. This research indicates the potential of these derivatives in developing new therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).

Synthesis of Isoxazole and Naphthyridine Derivatives

An efficient synthesis method for substituted isoxazole and naphthyridine derivatives has been developed, showcasing the versatility of enaminones as building blocks. These compounds were synthesized through a one-pot, three-component reaction, highlighting a general approach for the preparation of diverse heterocyclic compounds with potential applications in drug discovery and medicinal chemistry (Guleli et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit α-amylase , an enzyme that plays a crucial role in carbohydrate metabolism.

Mode of Action

It’s worth noting that α-amylase inhibitors typically work by binding to the active site of the enzyme, preventing it from breaking down complex carbohydrates into simpler sugars .

Biochemical Pathways

By inhibiting α-amylase, these compounds can reduce the breakdown of complex carbohydrates, potentially affecting blood glucose levels and playing a role in the management of conditions like diabetes .

Result of Action

Similar compounds have been shown to have antidiabetic effects, likely due to their inhibition of α-amylase .